Cas no 13697-89-7 (1,3-difluoro-2-iodobenzene)

1,3-Difluoro-2-iodobenzene is a halogenated aromatic compound with the molecular formula C6H3F2I. This derivative of benzene features fluorine and iodine substituents at the 1, 2, and 3 positions, offering unique reactivity for selective functionalization in organic synthesis. The presence of both fluorine and iodine enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, where the iodine serves as a superior leaving group. The electron-withdrawing fluorine atoms further influence the compound's electronic properties, making it valuable in the development of pharmaceuticals, agrochemicals, and advanced materials. Its stability and well-defined reactivity profile make it a preferred intermediate in precision synthetic applications.
1,3-difluoro-2-iodobenzene structure
1,3-difluoro-2-iodobenzene structure
Product Name:1,3-difluoro-2-iodobenzene
CAS No:13697-89-7
MF:C6H3F2I
MW:239.989300966263
MDL:MFCD04039247
CID:119850
PubChem ID:2782738
Update Time:2025-06-07

1,3-difluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Difluoro-2-iodobenzene
    • 2,6-Difluoroiodobenzene
    • Benzene,1,3-difluoro-2-iodo-
    • 2-Iodo-1,3-difluorobenzene
    • 2,6-DIFLUORO-1-IODOBENZENE
    • Benzene, 1,3-difluoro-2-iodo-
    • 2.6-difluoro iodobenzene
    • KSC493A0B
    • VQMXWPLTZBKNEH-UHFFFAOYSA-N
    • 2,6-Difluoroiodobenzene, AldrichCPR
    • SBB099183
    • AS03092
    • AM61324
    • TRA0033581
    • VZ22937
    • CM12222
    • 1,3-bis(fluoranyl)-2-iodanyl
    • J-006943
    • AC-28623
    • A807167
    • EN300-117665
    • 1,3-difluoro-2-iodo-benzene
    • FT-0677350
    • MFCD04039247
    • PS-10249
    • CS-0059149
    • SY023892
    • AKOS009159067
    • BP-11350
    • DTXSID20382254
    • SCHEMBL577856
    • PB40439
    • Z381540834
    • D3643
    • 13697-89-7
    • 1,3-difluoro-2-iodobenzene
    • MDL： MFCD04039247
    • Inchi： 1S/C6H3F2I/c7-4-2-1-3-5(8)6(4)9/h1-3H
    • InChI Key： VQMXWPLTZBKNEH-UHFFFAOYSA-N
    • SMILES： IC1C(=CC=CC=1F)F

Computed Properties

  • Exact Mass: 239.92500
  • Monoisotopic Mass: 239.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.8

Experimental Properties

  • Density: 2.001
  • Melting Point: 24-26 ºC
  • Boiling Point: 71°C/14mmHg(lit.)
  • Flash Point: 69 ºC
  • Refractive Index: 1.566
  • PSA: 0.00000
  • LogP: 2.56940

1,3-difluoro-2-iodobenzene Security Information

1,3-difluoro-2-iodobenzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,3-difluoro-2-iodobenzene Pricemore >>

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1,3-difluoro-2-iodobenzene Production Method

1,3-difluoro-2-iodobenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13697-89-7)1,3-difluoro-2-iodobenzene
Order Number:A807167
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):337.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13697-89-7)2,6-Difluoro Iodobenzene
Order Number:LE096
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:37
Price ($):discuss personally
Email:18501500038@163.com

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13697-89-7 (1,3-difluoro-2-iodobenzene) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:13697-89-7)1,3-difluoro-2-iodobenzene
A807167
Purity:99%
Quantity:500g
Price ($):337.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13697-89-7)2,6-Difluoro Iodobenzene
LE096
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email